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Compound of Interest

Compound Name: Cloxyfonac

Cat. No.: B510477

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for the proper disposal of
Cloxyfonac, a plant growth regulator. Adherence to these procedures is critical for ensuring
personnel safety and environmental protection. Cloxyfonac is classified as a substance
suspected of causing cancer and is very toxic to aquatic life.[1] It is also a skin, eye, and

respiratory irritant and a potential neurotoxicant. Therefore, meticulous handling and disposal
are mandatory.

I. Hazard Assessment and Data Summary

Before handling Cloxyfonac, it is crucial to be aware of its associated hazards. The following
table summarizes key quantitative and qualitative hazard data that inform these disposal
procedures.
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Hazard Classification

Description GHS Pictograms

Carcinogenicity

Suspected of causing cancer
(Category 2).[1]

Aquatic Hazard

Very toxic to aquatic life (Acute
1).[1]

Mammalian Toxicity

Low oral toxicity but may be a
_ N/A
neurotoxicant.

Irritant

Skin, eye, and respiratory
irritant.[2]

Il. Personnel Protective Equipment (PPE)

All personnel handling Cloxyfonac must wear the following minimum PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile).
Eye Protection: Safety glasses with side shields or chemical splash goggles.
Lab Coat: A standard laboratory coat is required.

Respiratory Protection: Use in a well-ventilated area. A fume hood is recommended for

handling larger quantities or for neutralization procedures.

lll. Cloxyfonac Waste Disposal Workflow

The following diagram outlines the decision-making process and steps for the proper disposal

of Cloxyfonac waste in a laboratory setting.
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Preparation and Segregation

Cloxyfonac Waste Generated
(Solid, Liquid, Contaminated Materials)

Y

Segregate Waste Streams:
- Solid Cloxyfonac
- Liquid Solutions

- Contaminated PPE/Debris

Solid Waste D Liquid Waste Disposal

Place solid Cloxyfonac and
contaminated debris in a Is neutralization feasible

and permitted in your facility?

clearly labeled, sealed
hazardous waste container.

Collect in a labeled, sealed
hazardous waste container
for liquid chemical waste.

Follow Neutralization Protocol
(See Section 1V)

Final Disposa

Store hazardous waste containers
in a designated, secure area.

Arrange for pickup by a

licensed hazardous waste
disposal service.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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